Cas no 85959-17-7 (9β,11β-epoxy-21-hydroxy-2'-methyl-16β-5'H-pregna-1,4-dieno[17,16-d]oxazole-3,20-dione 21-acetate)

• Product name: 9β,11β-epoxy-21-hydroxy-2'-methyl-16β-5'H-pregna-1,4-dieno[17,16-d]oxazole-3,20-dione 21-acetate
• CAS No: 85959-17-7
• MF: C₂₅H₂₉NO₆
• Molecular Weight: 439.50086
• CID: 1842910
• PubChem ID: 56843252

9β,11β-epoxy-21-hydroxy-2'-methyl-16β-5'H-pregna-1,4-dieno[17,16-d]oxazole-3,20-dione 21-acetate Properties

Names and Identifiers

• 9beta,11beta-Epoxy-21-hydroxy-2'-methyl-16beta-5'H-pregna-1,4-dieno(17,16-d)oxazole-3,20-dione 21-acetate
• EINECS 289-008-5
• ,11&#x3B2
• -5'H-pregna-1,4-dieno[17,16-d]oxazole-3,20-dione 21-acetate
• 9&#x3B2
• -epoxy-21-hydroxy-2'-methyl-16&#x3B2
• 85959-17-7
• DTXSID401006540
• 2-Oxo-2-(4a,6a,8-trimethyl-2-oxo-2,5a,6,6a,9a,10,10a,10b,11,12-decahydronaphtho[2',1':4,5]oxireno[5,6]indeno[1,2-d][1,3]oxazol-6b(4aH)-yl)ethyl acetate
• 9β,11β-epoxy-21-hydroxy-2'-methyl-16β-5'H-pregna-1,4-dieno[17,16-d]oxazole-3,20-dione 21-acetate

• Inchi： InChI=1S/C25H29NO6/c1-13-26-24(19(29)12-30-14(2)27)20(31-13)10-18-17-6-5-15-9-16(28)7-8-22(15,3)25(17)21(32-25)11-23(18,24)4/h7-9,17-18,20-21H,5-6,10-12H2,1-4H3
• InChIKey： ARLZTNVQUJJXGT-UHFFFAOYSA-N
• SMILES： CC1=NC2(C(O1)CC3C2(CC4C5(C3CCC6=CC(=O)C=CC65C)O4)C)C(=O)COC(=O)C

Computed Properties

• 精确分子量: 439.19948764g/mol
• 同位素质量: 439.19948764g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 7
• 重原子数量: 32
• 可旋转化学键数量: 4
• 复杂度: 1060
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 8
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1.7
• 拓扑分子极性表面积: 94.6Ų